3-methoxy-N-[phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methyl]propanamide

• IUPAC Name: 3-methoxy-N-[phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methyl]propanamide
• InChI: InChI=1S/C16H21N3O3/c1-3-7-14-18-16(19-22-14)15(12-8-5-4-6-9-12)17-13(20)10-11-21-2/h4-6,8-9,15H,3,7,10-11H2,1-2H3,(H,17,20)
• InChI Key: WMWRYNKXXKLSJV-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=NO1)C(C2=CC=CC=C2)NC(=O)CCOC
• Molecular Formula: C16H21N3O3
• Molecular Weight: 303.36 g/mol

Description

3-methoxy-N-[phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methyl]propanamide, also known as PPOX, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. PPOX is a derivative of 1,2,4-oxadiazole, which is a heterocyclic compound that contains an oxygen and two nitrogen atoms in its five-membered ring. PPOX has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 3-methoxy-N-[phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methyl]propanamide is related to its ability to inhibit the activity of acetylcholinesterase. Acetylcholinesterase is an enzyme that breaks down the neurotransmitter acetylcholine into choline and acetate. By inhibiting the activity of acetylcholinesterase, 3-methoxy-N-[phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methyl]propanamide increases the levels of acetylcholine in the brain, which can improve cognitive function and regulate sleep-wake cycles.
Biochemical and Physiological Effects
3-methoxy-N-[phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methyl]propanamide has been shown to have several biochemical and physiological effects, including the inhibition of acetylcholinesterase activity, the increase in acetylcholine levels in the brain, and the regulation of sleep-wake cycles. 3-methoxy-N-[phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methyl]propanamide has also been shown to have antioxidant properties, which can protect against oxidative stress and neurodegeneration.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-methoxy-N-[phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methyl]propanamide in lab experiments is its ability to inhibit the activity of acetylcholinesterase in a reversible manner. This property of 3-methoxy-N-[phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methyl]propanamide allows for the measurement of acetylcholinesterase activity in real-time and the development of new assays for the screening of acetylcholinesterase inhibitors. However, one of the limitations of using 3-methoxy-N-[phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methyl]propanamide is its potential toxicity, which can affect the results of experiments and limit its use in vivo.

Future Directions

There are several future directions for the study of 3-methoxy-N-[phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methyl]propanamide, including the development of new acetylcholinesterase inhibitors based on its structure, the investigation of its potential as a neuroprotective agent, and the exploration of its effects on other neurotransmitter systems. Additionally, the development of new assays for the measurement of acetylcholinesterase activity using 3-methoxy-N-[phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methyl]propanamide can lead to the discovery of new drugs for the treatment of neurodegenerative diseases.

Synthesis Methods

3-methoxy-N-[phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methyl]propanamide can be synthesized using different methods, including the reaction of 5-propyl-1,2,4-oxadiazole-3-carboxylic acid with 4-methoxybenzylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS). The reaction yields 3-methoxy-N-[phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methyl]propanamide as a white solid in good yield. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

3-methoxy-N-[phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methyl]propanamide has potential applications in various fields, including medicinal chemistry, biochemistry, and neuroscience. In medicinal chemistry, 3-methoxy-N-[phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methyl]propanamide has been studied as a potential drug candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. 3-methoxy-N-[phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methyl]propanamide has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine, which is involved in learning and memory. Inhibition of acetylcholinesterase leads to an increase in acetylcholine levels in the brain, which can improve cognitive function.
In biochemistry, 3-methoxy-N-[phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methyl]propanamide has been used as a tool compound to study the function of acetylcholinesterase and other enzymes involved in neurotransmitter metabolism. 3-methoxy-N-[phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methyl]propanamide has been shown to bind to the active site of acetylcholinesterase and inhibit its activity in a reversible manner. This property of 3-methoxy-N-[phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methyl]propanamide has been used to develop new assays for the measurement of acetylcholinesterase activity.
In neuroscience, 3-methoxy-N-[phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methyl]propanamide has been used to study the role of acetylcholine in the regulation of sleep-wake cycles. 3-methoxy-N-[phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methyl]propanamide has been shown to increase the duration of wakefulness and reduce the duration of non-rapid eye movement (NREM) sleep in rats. This effect of 3-methoxy-N-[phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methyl]propanamide is thought to be mediated by the inhibition of acetylcholinesterase and the consequent increase in acetylcholine levels in the brain.